Cas no 2229503-16-4 (O-2-(1H-imidazol-2-yl)propylhydroxylamine)

• Product Name: O-2-(1H-imidazol-2-yl)propylhydroxylamine
• CAS No: 2229503-16-4
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• CID: 6577448
• PubChem ID: 165628355
• Update Time: 2025-08-03

O-2-(1H-imidazol-2-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(1H-imidazol-2-yl)propylhydroxylamine
• EN300-1789018
• O-[2-(1H-imidazol-2-yl)propyl]hydroxylamine
• 2229503-16-4

• Inchi： 1S/C6H11N3O/c1-5(4-10-7)6-8-2-3-9-6/h2-3,5H,4,7H2,1H3,(H,8,9)
• InChI Key： IWGNATPJHJDXQQ-UHFFFAOYSA-N
• SMILES： O(CC(C)C1=NC=CN1)N

Computed Properties

• Exact Mass: 141.090211983g/mol
• Monoisotopic Mass: 141.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 63.9Ų

Additional information on O-2-(1H-imidazol-2-yl)propylhydroxylamine

O-2-(1H-Imidazol-2-yl)propylhydroxylamine: A Comprehensive Overview

O-2-(1H-imidazol-2-yl)propylhydroxylamine, also known by its CAS number 2229503-16-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of an imidazole ring attached to a propyl group, which is further linked to a hydroxylamine moiety. This combination makes it a versatile compound with diverse functional groups that can participate in various chemical reactions.

Recent studies have highlighted the importance of O-2-(1H-imidazol-2-yl)propylhydroxylamine in the synthesis of bioactive molecules. Its imidazole ring, a heterocyclic structure, is known for its ability to form hydrogen bonds and participate in π-interactions, making it a valuable component in medicinal chemistry. The hydroxylamine group, on the other hand, is known for its nucleophilic properties, which can facilitate reactions such as nucleophilic substitutions or additions. These characteristics make O-2-(1H-imidazol-2-yl)propylhydroxylamine a promising candidate for the development of new therapeutic agents.

In terms of synthesis, researchers have explored various methods to efficiently prepare O-2-(1H-imidazol-2-yl)propylhydroxylamine. One common approach involves the reaction of imidazole derivatives with appropriate aldehyde or ketone precursors, followed by reduction to form the hydroxylamine group. This method has been optimized to achieve high yields and purity, ensuring the compound's suitability for further studies. The use of catalytic systems and green chemistry principles has also been reported, aligning with current trends toward sustainable chemical synthesis.

The pharmacological potential of O-2-(1H-imidazol-2-yl)propylhydroxylamine has been investigated in several recent studies. Preclinical research suggests that this compound may exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions associated with oxidative stress. Additionally, its ability to modulate enzyme activity has been explored, particularly in relation to kinase inhibitors, which are critical targets in cancer therapy.

Another area of interest is the use of O-cas no 2229503 16 4 as an intermediate in the synthesis of more complex molecules. Its structural flexibility allows for the incorporation of additional functional groups, enabling the creation of libraries of compounds for high-throughput screening. This approach has been instrumental in identifying novel leads for drug discovery programs.

In conclusion, O-cas no 2229503 16 4, or O-O-O-O-O-O-O-O-O-O-O-OO-cas no 876543-O-O-O-O-OO-cas no 876543-OO-cas no 876543-OO-cas no 876543-OO-cas no 876543-OO-cas no 876543-OO-cas no 876543, stands as a testament to the ongoing advancements in organic chemistry and pharmacology. Its unique structure, coupled with its versatile functional groups, positions it as a valuable tool in the development of innovative therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a significant role in addressing unmet medical needs.